Xanthosine dihydrate
Xanthosine dihydrate
Brand Name:
Vulcanchem
CAS No.:
5968-90-1
VCID:
VC21106723
InChI:
InChI=1S/C10H12N4O6.2H2O/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18;;/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19);2*1H2/t3-,5-,6-,9-;;/m1../s1
SMILES:
C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O
Molecular Formula:
C10H16N4O8
Molecular Weight:
320.26 g/mol
Xanthosine dihydrate
CAS No.: 5968-90-1
Cat. No.: VC21106723
Molecular Formula: C10H16N4O8
Molecular Weight: 320.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5968-90-1 |
|---|---|
| Molecular Formula | C10H16N4O8 |
| Molecular Weight | 320.26 g/mol |
| IUPAC Name | 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione;dihydrate |
| Standard InChI | InChI=1S/C10H12N4O6.2H2O/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18;;/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19);2*1H2/t3-,5-,6-,9-;;/m1../s1 |
| Standard InChI Key | ZCCPXSQIUORWCO-LGVAUZIVSA-N |
| Isomeric SMILES | C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)NC(=O)NC2=O.O.O |
| SMILES | C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O |
| Canonical SMILES | C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O |
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